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Compound of Interest

Compound Name: Remdesivir-d4

Cat. No.: B15126497

An In-depth Technical Guide on the Core Chemical and Physical Properties of Remdesivir-d4

Introduction

Remdesivir-d4 is the deuterated form of Remdesivir, a broad-spectrum antiviral medication.|[1]
It is intended for use as an internal standard for the quantification of Remdesivir in biological
samples by techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid
chromatography-mass spectrometry (LC-MS).[2] The incorporation of deuterium atoms
increases the molecular weight of the compound, allowing for its differentiation from the non-
deuterated form in mass spectrometry analysis, which is crucial for accurate quantification in
pharmacokinetic and metabolic studies.[3] Like its non-deuterated counterpart, Remdesivir-d4
IS a prodrug that, upon entering cells, is metabolized into its active nucleoside triphosphate
form.[2][4]

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Remdesivir-d4 are summarized in
the table below. This data is essential for researchers in designing experiments, preparing
solutions, and interpreting analytical results.
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Property Value Reference

Molecular Formula C27H31D4N6OsP [1112]

Molecular Weight 606.6 g/mol [1][2][5]

CAS Number 2738376-82-2 [2]

Physical Form Solid [2]

Purity >99% deuterated forms (di-d4)  [2]

Solubility Soluble in DMF, DMSO, and 2]
Methanol.

Storage Temperature -20°C [2]

Stability > 4 years at -20°C [2]

Mechanism of Action

Remdesivir is a prodrug that delivers a nucleoside analog to host cells.[6] Once inside the cell,
it undergoes a series of metabolic steps to be converted into its active triphosphate form, GS-
443902.[4][7][8] This active metabolite mimics the natural adenosine triphosphate (ATP) and is
incorporated into the nascent viral RNA chain by the viral RNA-dependent RNA polymerase
(RARp).[9][10] The incorporation of the Remdesivir metabolite leads to delayed chain
termination, thereby inhibiting viral replication.[7][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. NB-64-93012-5mg | Remdesivir-d4 Neobiotech [neo-biotech.com]
. caymanchem.com [caymanchem.com]

. medchemexpress.com [medchemexpress.com]

. caymanchem.com [caymanchem.com]

. Remdesivir-d4 | TargetMol [targetmol.com]

. Remdesivir - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]

. Remdesivir - Wikipedia [en.wikipedia.org]

. go.drugbank.com [go.drugbank.com]

°
(] [00] ~ » ol EEN w N =

. Remdesivir | Johns Hopkins ABX Guide [hopkinsguides.com]
e 10. Remdesivir | C27H35N608P | CID 121304016 - PubChem [pubchem.ncbi.nim.nih.gov]
e 11. drugtargetreview.com [drugtargetreview.com]

 To cite this document: BenchChem. [Chemical and physical properties of Remdesivir-d4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15126497#chemical-and-physical-properties-of-
remdesivir-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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